Cas no 2197892-36-5 (N,N-dimethyl-4-{[4-(trifluoromethyl)pyrimidin-2-yl]oxy}cyclohexan-1-amine)

• Product Name: N,N-dimethyl-4-{[4-(trifluoromethyl)pyrimidin-2-yl]oxy}cyclohexan-1-amine
• CAS No: 2197892-36-5
• MF: C₁₃H₁₈F₃N₃O
• MW: 289.296733379364
• CID: 5326294
• Update Time: 2025-05-23

N,N-dimethyl-4-{[4-(trifluoromethyl)pyrimidin-2-yl]oxy}cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N,N-dimethyl-4-[[4-(trifluoromethyl)-2-pyrimidinyl]oxy]-
• N,N-dimethyl-4-{[4-(trifluoromethyl)pyrimidin-2-yl]oxy}cyclohexan-1-amine

• Inchi： 1S/C13H18F3N3O/c1-19(2)9-3-5-10(6-4-9)20-12-17-8-7-11(18-12)13(14,15)16/h7-10H,3-6H2,1-2H3
• InChI Key： RBAGCSYLABMBEC-UHFFFAOYSA-N
• SMILES： C1(N(C)C)CCC(OC2=NC=CC(C(F)(F)F)=N2)CC1

Additional information on N,N-dimethyl-4-{[4-(trifluoromethyl)pyrimidin-2-yl]oxy}cyclohexan-1-amine

N,N-Dimethyl-4-{[4-(Trifluoromethyl)Pyrimidin-2-Yl]Oxy}Cyclohexan-1-Amine: A Comprehensive Overview

The compound N,N-dimethyl-4-{[4-(trifluoromethyl)pyrimidin-2-yl]oxy}cyclohexan-1-amine, with the CAS number 2197892-36-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a cyclohexane ring substituted with a dimethylamino group and a pyrimidine moiety bearing a trifluoromethyl group. These structural elements contribute to its potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of bioactive compounds. The presence of the trifluoromethyl group in this compound enhances its stability and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its potential as a kinase inhibitor, which could be instrumental in treating various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrimidine ring and attaching the trifluoromethyl group. This approach not only ensures high yields but also maintains the stereochemical integrity of the molecule, which is crucial for its biological activity.

In terms of pharmacokinetics, this compound exhibits favorable properties, including good solubility and moderate permeability. These characteristics make it an ideal candidate for oral administration, which is a significant advantage in drug development. Preclinical studies have demonstrated that it has low toxicity and high efficacy in animal models, further supporting its potential as a therapeutic agent.

Beyond its medicinal applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a strong candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have found that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising their mechanical properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the dimethylamino group plays a critical role in stabilizing the molecule's conformation, while the trifluoromethyl group contributes to its electronic versatility. These findings have paved the way for further optimization of the compound's structure to enhance its bioactivity and material properties.

In conclusion, N,N-dimethyl-4-{[4-(trifluoromethyl)pyrimidin-2-yl]oxy}cyclohexan-1-amine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in both medicinal chemistry and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to scientific innovation.